1,2-Dimethylhydrazine

• CAS No.: 540-73-8
• Product Name: 1,2-Dimethylhydrazine
• Molecular Formula: C2H8N2; H3CNHNHCH3; C2H8N2
• Molecular Weight: 60.1 g/mol
• IUPAC Name: 1,2-dimethylhydrazine
• Standard InChI: InChI=1S/C2H8N2/c1-3-4-2/h3-4H,1-2H3
• Standard InChIKey: DIIIISSCIXVANO-UHFFFAOYSA-N
• SMILES: CNNC
• Canonical SMILES: CNNC
• Boiling Point: 177.8 °F at 760 mm Hg (USCG, 1999); 81.0 °C; 81 °C @ 753 mm Hg; 81 °C
• Colorform: CLEAR, COLORLESS LIQ
• Density: 0.8274 at 68 °F (USCG, 1999); 0.8274 at 20 °C/4 °C; 0.83 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.1
• Flash Point: Less than 23 °C (Closed cup)
• Melting Point: -9.0 °C; -9 °C
• Physical Description: 1,2-dimethylhydrazine appears as a colorless liquid with an ammonia-like odor. Less dense than water. Contact irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make photographic chemicals.; COLOURLESS FUMING HYGROSCOPIC LIQUID WITH PUNGENT ODOUR. TURNS YELLOW ON EXPOSURE TO AIR.
• Description: 1,2-dimethylhydrazine appears as a colorless liquid with an ammonia-like odor. Less dense than water. Contact irritate skin, eyes, and mucous membranes. Very toxic by ingestion, inhalation and skin absorption. Used to make photographic chemicals.; 1,2-dimethylhydrazine is a member of the class of hydrazines that is hydrazine in which one of the hydrogens attached to each nitrogen is replaced by a methyl group. A powerful DNA alkylating agent and carcinogen, it is used to induce colon cancer in laboratory rats and mice. It has a role as a carcinogenic agent and an alkylating agent. It is a conjugate base of a 1,2-dimethylhydrazine(2+).; A DNA alkylating agent that has been shown to be a potent carcinogen and is widely used to induce colon tumors in experimental animals.
• Solubility: 16.64 M; Miscible with alcohol, ether, dimethylformamide, hydrocarbons; Miscible with water: 1X10+6 mg/l at 25 °C; Solubility in water, g/100ml at 25 °C: 100
• Synonyms: 1,2 Dimethyl hydrazine; 1,2 Dimethylhydrazine; 1,2-Dimethyl-hydrazine; 1,2-Dimethylhydrazine; N,N' Dimethylhydrazine; N,N'-Dimethylhydrazine; SDMH; sym Dimethylhydrazine; sym-Dimethylhydrazine
• Vapor Density: Relative vapor density (air = 1): 2.07
• Vapor Pressure: 69.90 mmHg; 69.9 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 9
• Reference: 1: Patyar S, Patyar RR, Medhi B, Khanduja KL. Chemopreventive effect of; artesunate in 1,2-dimethylhydrazine-induced rat colon carcinogenesis. J Adv Pharm; Technol Res. 2017 Jul-Sep;8(3):102-107. doi: 10.4103/japtr.JAPTR_61_17. PubMed; PMID: 28795024; PubMed Central PMCID: PMC5527695.; ; ; 2: Sharma SH, Chellappan DR, Chinnaswamy P, Nagarajan S. Protective effect of; p-coumaric acid against 1,2 dimethylhydrazine induced colonic preneoplastic; lesions in experimental rats. Biomed Pharmacother. 2017 Oct;94:577-588. doi:; 10.1016/j.biopha.2017.07.146. Epub 2017 Aug 4. PubMed PMID: 28780474.; ; ; 3: Moulahoum H, Nagy AL, Djerdjouri B, Clichici S. Precancerous ACF induction; affects their regional distribution forsaking oxidative stress implication in; 1,2-dimethylhydrazine-induced colon carcinogenesis model. Inflammopharmacology.; 2017 Jul 21. doi: 10.1007/s10787-017-0377-5. [Epub ahead of print] PubMed PMID:; 28733896.; ; ; 4: Centurión-Rodríguez CA, Huamán-Saavedra JJ, Requena-Fuentes VR. [Effect of; Sacha Inchi oil (Plukenetiavolubilis L.) on 1,2-dimethylhydrazine-induced colon; carcinogenesis in Holtzman rats]. Rev Gastroenterol Peru. 2017; Apr-Jun;37(2):129-136. Spanish. PubMed PMID: 28731992.; ; ; 5: Smerdu V, Perše M. Effect of carcinogen 1,2-dimethylhydrazine treatment on; fibre types in skeletal muscles of male Wistar rats. Physiol Res. 2017 Jul 18.; [Epub ahead of print] PubMed PMID: 28730826.; ; ; 6: Ríos-León K, Fuertes-Ruiton C, Arroyo J, Ruiz J. [Chemoprotective effect of; the alkaloid extract of Melocactus bellavistensis against colon cancer induced in; rats using 1,2-dimethylhydrazine]. Rev Peru Med Exp Salud Publica. 2017; Jan-Mar;34(1):70-75. doi: 10.17843/rpmesp.2017.341.2768. Spanish. PubMed PMID:; 28538848.; ; ; 7: Bekusova VV, Patsanovskii VM, Nozdrachev AD, Trashkov AP, Artemenko MR,; Anisimov VN. Metformin prevents hormonal and metabolic disturbances and; 1,2-dimethylhydrazine-induced colon carcinogenesis in non-diabetic rats. Cancer; Biol Med. 2017 Feb;14(1):100-107. doi: 10.20892/j.issn.2095-3941.2016.0088.; PubMed PMID: 28443209; PubMed Central PMCID: PMC5365186.
• PubChem Compound: 1322
• Last Modified: Nov 11 2021